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Compound of Interest

Compound Name: 6-Bromoquinolin-4-Ol

Cat. No.: B142416 Get Quote

An In-depth Technical Guide to 6-Bromoquinolin-4-ol

This technical guide provides a comprehensive overview of 6-bromoquinolin-4-ol, a
heterocyclic organic compound of interest to researchers and scientists in the field of medicinal

chemistry and drug development. This document details its fundamental chemical properties,

experimental synthesis protocols, and potential biological relevance based on the activities of

the broader quinolinone class of compounds.

Physicochemical Properties
6-Bromoquinolin-4-ol, also known by synonyms such as 6-bromo-4-hydroxyquinoline and 6-

bromo-4(1H)-quinolone, is a solid at room temperature.[1][2] Its key identifiers and properties

are summarized below for quick reference.
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Property Value Source(s)

CAS Number 145369-94-4 [1][2][3][4]

Molecular Formula C9H6BrNO [1][2][3][4]

Molecular Weight 224.05 g/mol , 224.06 g/mol [1][2][3][4]

Melting Point 283°C (lit.) [1][2]

Appearance
White to light yellow

powder/crystal
[2]

InChIKey
XKLBNOHKHRAXKK-

UHFFFAOYSA-N
[1][2]

SMILES
BrC1=CC=C2NC=CC(=O)C2=

C1
[1]

Experimental Protocols: Synthesis
The synthesis of 6-bromoquinolin-4-ol is a critical process for its further study and application.

Several methods have been reported, primarily involving cyclization reactions. Below are

detailed protocols adapted from established methodologies.

Protocol 1: Cyclization in Diphenyl Ether
This protocol is based on the thermal cyclization of an intermediate derived from 4-

bromoaniline.

Step 1: Synthesis of 5-(((4-bromophenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione

This intermediate is typically formed by the reaction of 4-bromoaniline with Meldrum's acid and

an orthoformate like triethyl orthoformate.[5]

Step 2: Synthesis of 6-bromoquinolin-4-ol

Preheat ether (110.793 g, 0.65 mol) to reflux.[5]

Slowly add 5-(((4-bromophenyl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione

(10.110 g, 0.031 mol) to the refluxing ether.[5]
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Maintain the reflux and stir for 10 minutes.[5]

After the reaction is complete, cool the solution to 50°C.[5]

Slowly add the resulting mixture to petroleum ether at room temperature and stir for 10

minutes.[5]

Collect the precipitated solid by filtration, wash with ethyl acetate, and dry to obtain 6-
bromoquinolin-4-ol.[5]

Protocol 2: Decarboxylation in Diphenyl Ether
This method involves the decarboxylation of a carboxylic acid precursor.

Place 6-bromo-4-hydroxyquinoline-3-carboxylic acid (5.0 g, 18.73 mmol) in a 100 mL round-

bottomed flask.[2]

Add diphenyl ether (30 mL) to the flask.[2]

Heat the reaction mixture to 260°C and stir for 2 hours.[2]

Once the reaction is complete, cool the mixture to 60°C.[2]

Add petroleum ether (30 mL) to precipitate the product.[2]

Collect the suspended solid by filtration and wash sequentially with petroleum ether and

ethyl acetate.[2]

Dry the product under reduced pressure to yield 6-bromoquinolin-4-ol as a brown solid.[2]

Experimental Workflow and Further Reactions
6-Bromoquinolin-4-ol serves as a valuable intermediate in the synthesis of other

functionalized quinolines. A common subsequent reaction is its conversion to 6-bromo-4-

chloroquinoline, a precursor for various nucleophilic substitution reactions.
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Work-up Procedure

Product

6-Bromoquinolin-4-ol

POCl3 (Phosphorus oxychloride)
DMF (catalyst)

 Add dropwise

Reflux at 110°C, 3h

Distill excess POCl3

 After reaction completion

Pour into ice water

Neutralize with NaHCO3 (pH 5-6)

Extract with Dichloromethane

Dry organic layer (Na2SO4)

Evaporate solvent

6-Bromo-4-chloroquinoline
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Synthesis of 6-bromo-4-chloroquinoline from 6-bromoquinolin-4-ol.
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Biological Activity and Signaling Pathways
While specific signaling pathways for 6-bromoquinolin-4-ol are not extensively documented,

the quinoline and quinolinone scaffolds are present in numerous compounds with significant

biological activities, including anticancer and antimicrobial properties.[6] The mechanisms of

action for quinolinone derivatives are diverse and can involve the induction of apoptosis,

inhibition of cell migration, and cell cycle arrest.[6] The presence of a halogen, such as

bromine, at the C6 position has been associated with enhanced cytotoxic effects in some

series of compounds.[6]

Plausible Signaling Pathway for Anticancer Activity
Based on the known mechanisms of similar compounds, a plausible signaling pathway for the

anticancer activity of a 6-bromoquinolin-4-ol derivative could involve the induction of

apoptosis through the intrinsic mitochondrial pathway.
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Plausible signaling pathway for anticancer activity of quinolinone derivatives.
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Logical Relationships in Drug Development
The development of new therapeutic agents from the 6-bromoquinolin-4-ol core involves a

structured workflow. This process begins with the chemical synthesis of derivatives, followed by

comprehensive biological screening to identify promising candidates for further evaluation.

Chemical Synthesis Biological Screening Advanced Evaluation

6-Bromoquinolin-4-ol
Core

Derivative Library
(e.g., via substitutions)

Functionalization In vitro assays
(Antimicrobial, Anticancer) Hit Identification

Active compounds Lead Optimization
(SAR studies) Preclinical Candidate

Click to download full resolution via product page

Generalized workflow for the development of quinolinone-based therapeutic agents.

Conclusion
6-Bromoquinolin-4-ol is a well-characterized compound with established synthetic routes. Its

primary value for researchers lies in its role as a versatile intermediate for the creation of more

complex molecules. The broader family of quinolinone derivatives has demonstrated significant

potential in medicinal chemistry, particularly in the development of new anticancer and

antimicrobial agents. Further investigation into the biological activities of novel derivatives

synthesized from the 6-bromoquinolin-4-ol scaffold is a promising avenue for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.bldpharm.com/products/145369-94-4.html
https://www.atlantis-press.com/article/25836833.pdf
https://www.benchchem.com/pdf/Biological_Activity_of_3_Acetyl_6_bromoquinolin_4_1H_one_Derivatives_A_Technical_Guide_for_Drug_Development_Professionals.pdf
https://www.benchchem.com/product/b142416#6-bromoquinolin-4-ol-molecular-weight-and-formula
https://www.benchchem.com/product/b142416#6-bromoquinolin-4-ol-molecular-weight-and-formula
https://www.benchchem.com/product/b142416#6-bromoquinolin-4-ol-molecular-weight-and-formula
https://www.benchchem.com/product/b142416#6-bromoquinolin-4-ol-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b142416?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

